Cas no 1955493-36-3 ({6-bromoimidazo1,2-apyridin-2-yl}methanamine hydrochloride)

• Product Name: {6-bromoimidazo1,2-apyridin-2-yl}methanamine hydrochloride
• CAS No: 1955493-36-3
• MF: C₈H₉BrClN₃
• MW: 262.534159421921
• CID: 6006133
• PubChem ID: 122199013
• Update Time: 2025-06-10

{6-bromoimidazo1,2-apyridin-2-yl}methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• {6-bromoimidazo1,2-apyridin-2-yl}methanamine hydrochloride
• Imidazo[1,2-a]pyridine-2-methanamine, 6-bromo-, hydrochloride (1:1)
• 1955493-36-3
• EN300-196574
• (6-Bromoimidazo[1,2-a]pyridin-2-yl)methanamine hydrochloride
• {6-bromoimidazo[1,2-a]pyridin-2-yl}methanamine hydrochloride

• Inchi： 1S/C8H8BrN3.ClH/c9-6-1-2-8-11-7(3-10)5-12(8)4-6;/h1-2,4-5H,3,10H2;1H
• InChI Key： VODBOOODAIJAHV-UHFFFAOYSA-N
• SMILES： C(C1=CN2C=C(Br)C=CC2=N1)N.Cl

Computed Properties

• Exact Mass: 260.96684g/mol
• Monoisotopic Mass: 260.96684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.3Ų

Additional information on {6-bromoimidazo1,2-apyridin-2-yl}methanamine hydrochloride

Comprehensive Overview of 6-bromoimidazo[1,2-a]pyridin-2-yl]methanamine hydrochloride (CAS No. 1955493-36-3)

The compound 6-bromoimidazo[1,2-a]pyridin-2-yl]methanamine hydrochloride (CAS No. 1955493-36-3) is a brominated heterocyclic derivative with significant potential in pharmaceutical and agrochemical research. This molecule belongs to the imidazopyridine class, a scaffold renowned for its diverse biological activities. The presence of the bromo substituent at the 6-position and the methanamine functional group enhances its reactivity, making it a valuable intermediate in drug discovery. Researchers are increasingly exploring its applications in targeting kinase inhibitors, G-protein-coupled receptors (GPCRs), and other therapeutic pathways.

In recent years, the demand for imidazopyridine derivatives has surged due to their role in developing anticancer agents and neuroprotective compounds. The 6-bromoimidazo[1,2-a]pyridin-2-yl]methanamine hydrochloride structure is particularly intriguing for its potential in modulating central nervous system (CNS) disorders, a hot topic in biomedical research. With the rise of AI-driven drug design, this compound has garnered attention for its compatibility with machine learning-based molecular modeling, enabling faster identification of lead candidates.

The synthesis of CAS No. 1955493-36-3 involves multi-step organic reactions, including bromination and amination, to achieve high purity. Its hydrochloride salt form improves solubility, a critical factor for bioavailability optimization in preclinical studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to validate its structural integrity, ensuring compliance with Good Manufacturing Practices (GMP) standards.

From an industrial perspective, 6-bromoimidazo[1,2-a]pyridin-2-yl]methanamine hydrochloride aligns with the growing trend of green chemistry. Researchers are investigating solvent-free or catalytic methods to reduce environmental impact while maintaining yield efficiency. This approach resonates with the sustainable development goals (SDGs) advocated by global regulatory bodies, making it a future-forward investment for chemical enterprises.

In conclusion, CAS No. 1955493-36-3 represents a versatile building block for medicinal chemistry and material science. Its unique properties and adaptability to modern high-throughput screening (HTS) platforms position it as a key player in next-generation therapeutics. As the scientific community continues to explore its potential, this compound is poised to contribute significantly to breakthroughs in precision medicine and biologics.